3-Chloro-4-(cyclohexyloxy)phenol

• Molecular Formula: C12H15ClO2
• Molecular Weight: 226.70 g/mol
• IUPAC Name: 3-chloro-4-cyclohexyloxyphenol
• InChI: InChI=1S/C12H15ClO2/c13-11-8-9(14)6-7-12(11)15-10-4-2-1-3-5-10/h6-8,10,14H,1-5H2
• InChI Key: YZDOFPIYYFCILQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C=C(C=C2)O)Cl

Description

3-Chloro-4-(cyclohexyloxy)phenol is a halogenated phenolic compound characterized by a phenol core substituted with a chlorine atom at the 3-position and a cyclohexyloxy group at the 4-position. The cyclohexyloxy moiety introduces significant steric bulk and lipophilicity, which can influence its physical properties, reactivity, and biological interactions. Such compounds are frequently utilized as intermediates in pharmaceuticals, agrochemicals, or materials science due to their tunable electronic and steric profiles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-4-(cyclohexyloxy)phenol can be achieved through nucleophilic aromatic substitution reactions. One common method involves the reaction of 3-chlorophenol with cyclohexanol in the presence of a base such as sodium hydroxide. The reaction typically occurs under reflux conditions to facilitate the substitution of the hydroxyl group with the cyclohexyloxy group.

Industrial Production Methods

In an industrial setting, the production of 3-Chloro-4-(cyclohexyloxy)phenol may involve continuous flow processes to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis. Additionally, purification steps such as recrystallization or distillation are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-4-(cyclohexyloxy)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The chlorine atom can be reduced to form the corresponding hydroxy compound.

Substitution: The chlorine atom can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like ammonia or thiols are used in the presence of a base.

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of hydroxy derivatives.

Substitution: Formation of substituted phenols with various functional groups.

Scientific Research Applications

3-Chloro-4-(cyclohexyloxy)phenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential antimicrobial properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Chloro-4-(cyclohexyloxy)phenol involves its interaction with specific molecular targets. The phenolic group can form hydrogen bonds with biological molecules, while the chlorine atom and cyclohexyloxy group contribute to its overall reactivity. These interactions can affect various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Table 1: Key Physical Properties of Selected Chlorophenol Derivatives

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position)	logP* (Predicted)	Key Applications
3-Chloro-4-(cyclohexyloxy)phenol	C₁₂H₁₅ClO₂	226.70	Cl (3), Cyclohexyloxy (4)	~3.5–4.0	Pharmaceutical intermediates
3-Chloro-4-(trifluoromethoxy)phenol	C₇H₄ClF₃O₂	212.55	Cl (3), CF₃O (4)	~2.8–3.2	Industrial synthesis
3-Chloro-4-methoxyphenol	C₇H₇ClO₂	158.58	Cl (3), OCH₃ (4)	~1.5–2.0	Chemical precursors
3-Chloro-4-(benzyloxy)phenol	C₁₃H₁₁ClO₂	234.68	Cl (3), BnO (4)	~3.0–3.5	Antimicrobial agents
3-Chloro-4-hydroxyacetophenone	C₈H₇ClO₂	170.59	Cl (3), COCH₃ (4)	~1.2–1.7	UV stabilizers

Key Observations:

• Lipophilicity (logP): The cyclohexyloxy group in 3-Chloro-4-(cyclohexyloxy)phenol significantly increases lipophilicity compared to smaller substituents like methoxy (-OCH₃) or polar groups like acetophenone (-COCH₃). This property enhances membrane permeability, making it suitable for drug delivery applications .
• Steric Effects: The bulky cyclohexyloxy group may hinder intermolecular interactions, reducing crystallinity compared to derivatives with planar substituents (e.g., benzyloxy) .

Reactivity and Functional Group Compatibility

• Electrophilic Substitution: The electron-withdrawing chlorine atom deactivates the aromatic ring, directing further substitution to the ortho/para positions. However, steric hindrance from the cyclohexyloxy group limits reactivity at the para position, favoring ortho modifications .
• Acidity: The phenol group (pKa ~9–10) is less acidic than derivatives with electron-withdrawing substituents (e.g., trifluoromethoxy, pKa ~8–9) due to the electron-donating nature of the cyclohexyloxy group .

Market and Production Trends

• 3-Chloro-4-(trifluoromethoxy)phenol dominates industrial applications, with global production capacity exceeding 500 tons/year due to demand in agrochemicals .